Cas no 1378819-80-7 (1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 1378819-80-7
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 5957744
• PubChem ID: 60700213
• Update Time: 2025-07-16

1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid
• EN300-14983623
• AKOS009090494
• 1378819-80-7
• 1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-5-carboxylic acid

• Inchi： 1S/C13H13NO4/c1-2-7-18-13(17)14-6-5-9-8-10(12(15)16)3-4-11(9)14/h2-4,8H,1,5-7H2,(H,15,16)
• InChI Key： SLZJPDRWLVMLHS-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C2C=CC(C(=O)O)=CC=2CC1)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid

Introduction to 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 1378819-80-7) and Its Emerging Applications in Chemical Biology

1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid, identified by the CAS number 1378819-80-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities. The presence of both an ester group and a propenyl ether moiety in its molecular framework suggests potential utility as a synthetic intermediate or a bioactive molecule in drug discovery pipelines.

The indole core of 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid is a well-established scaffold in medicinal chemistry, known for its role in modulating various biological pathways. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the carbonyl group linked to the propenyl ether and the carboxylic acid moiety at the 5-position of the indole ring, introduces additional functional diversity that may enhance its interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such complex molecules more efficiently. The structural features of 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid make it a promising candidate for further investigation in the development of novel therapeutic agents. For instance, its ability to engage with multiple binding pockets on proteins or enzymes could be exploited to design molecules with enhanced selectivity and potency.

In the context of drug discovery, the ester group in 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid can serve as a versatile handle for further chemical modifications. This allows medicinal chemists to explore derivatization strategies that may improve pharmacokinetic properties or target specificity. Additionally, the propenyl ether moiety could contribute to favorable solubility profiles, which are often critical for oral bioavailability and tissue distribution.

Emerging research indicates that indole derivatives exhibit significant potential in modulating immune responses and inflammation. The structural motif present in 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid aligns well with this trend, suggesting that it may interfere with key inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Such mechanisms are relevant in conditions like arthritis or inflammatory bowel disease, where targeted inhibition could lead to novel therapeutic interventions.

The synthesis of 1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid presents an interesting challenge due to its intricate stereochemistry and functional groups. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct its core structure with high enantioselectivity. These approaches not only enhance yield but also allow for scalable production, which is essential for preclinical and clinical studies.

The compound’s potential as an intermediate in peptide synthesis is another area of interest. The carbonyl group at the 5-position can be readily activated for coupling reactions with amino acids or other nucleophiles, facilitating the construction of peptidomimetics or modified peptides with enhanced stability and bioactivity. This capability is particularly valuable in the development of protease inhibitors or peptide-based therapeutics.

Preclinical studies have begun to explore the pharmacological profile of 1-(propenyl-oxy)-carbonyl-substituted dihydroindole carboxylic acids, including analogs related to 1378819–80–7. Initial findings suggest that these compounds exhibit moderate affinity for certain receptor families involved in pain perception and neurotransmitter signaling. For example, their interaction with serotonin receptors (e.g., 5-HT3) has been noted in some preliminary assays, indicating potential applications in treating neurological disorders where serotonin modulation plays a role.

The growing interest in structure-based drug design has also highlighted the importance of understanding how molecular flexibility influences binding affinity. The propenyl ether group in 13788–19–80–7 introduces conformational versatility into the indole scaffold, which could be exploited to optimize interactions with biological targets. Computational modeling studies have shown that this flexibility allows the molecule to adopt multiple poses within a binding pocket, potentially increasing occupancy rates and therapeutic efficacy.

Future directions for research on (E)-N-propenyl carbamate derivative of dihydroindolyl carboxylic acid) may include exploring its role as a chiral building block for enantioselective synthesis. By leveraging asymmetric catalysis during late-stage functionalization steps, researchers could generate libraries of enantiomerically pure compounds tailored for specific biological applications. This approach would complement existing strategies aimed at developing single-enantiomer drugs with improved safety profiles.

The compound’s compatibility with green chemistry principles is also noteworthy. Efforts are underway to develop solvent-free or low-solvent reaction conditions during its synthesis, reducing environmental impact while maintaining high yields. Such sustainable practices align with broader industry trends toward eco-friendly pharmaceutical manufacturing processes.

In summary,(E)-N-propenyl carbamate derivative hydroindolone carboxylic acid (CAS No: 13788–19–80–7) represents a structurally intriguing molecule with broad applications across chemical biology and drug discovery landscapes. Its unique combination of pharmacophoric features positions it as a valuable tool for developing novel therapeutics targeting inflammation,neurological disorders, and other diseases driven by dysregulated signaling pathways.